2-{[11-(4-Chlorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-1-(2-fluorophenyl)ethan-1-one

• IUPAC Name: 2-[[11-(4-chlorophenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]-1-(2-fluorophenyl)ethanone
• InChI: InChI=1S/C21H19ClFN5OS/c22-14-7-5-13(6-8-14)17-11-18-20-24-25-21(27(20)9-10-28(18)26-17)30-12-19(29)15-3-1-2-4-16(15)23/h1-10,17-18,20,24,26H,11-12H2
• InChI Key: NONJYKDWOGHZIM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3NN=C(N3C=CN2NC1C4=CC=C(C=C4)Cl)SCC(=O)C5=CC=CC=C5F
• Molecular Formula: C21H19ClFN5OS
• Molecular Weight: 443.9 g/mol

Description

2-{[11-(4-Chlorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-1-(2-fluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C21H13ClFN5OS and its molecular weight is 437.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-Inflammatory Activity

Research has explored the synthesis of derivatives related to the compound , focusing on their potential anti-inflammatory activities. Specifically, compounds with structural similarities have been synthesized and evaluated for their efficacy using animal models, suggesting that certain derivatives exhibit significant anti-inflammatory effects without the presence of a carboxyl group, which could reduce the risk of gastric irritation (Karande & Rathi, 2017).

Cycloaddition Reactions

Studies in the cycloproparene series have attempted cycloadditions with various derivatives, highlighting the chemical reactivity and potential for creating new molecular structures through these reactions. Such research adds to the understanding of the compound's versatility in synthetic chemistry applications (Halton & Russell, 1992).

Fluoroalkene Insertions into Activated C-H Bonds

The reactivity of fluoroalkenes with activated C-H bonds has been explored for synthesizing polyfluorinated sulfanes and other derivatives. This demonstrates the compound's potential for creating fluorinated side groups, contributing to materials science and fluorine chemistry (Chen, Kirchmeier, & Shreeve, 1996).

Structural Characterization and Isostructural Analysis

The synthesis and structural characterization of closely related compounds have been performed, revealing insights into the molecular configurations and the effects of substituents on the compounds' physical properties. Such studies are crucial for designing molecules with desired characteristics for various applications (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Green-emitting Iridium(III) Complexes

Research into iridium(III) complexes containing derivatives of the compound as ligands has shown potential for applications in light-emitting devices. The study of such complexes contributes to the development of materials with specific photoluminescent properties for use in technology and display applications (Constable, Ertl, Housecroft, & Zampese, 2014).